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Compound of Interest

Compound Name:
Chloro(diisopropylamino)methoxy

phosphine

Cat. No.: B017263 Get Quote

Essential Safety and Handling Guide for
Chloro(diisopropylamino)methoxyphosphine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Chloro(diisopropylamino)methoxyphosphine (CAS No.

86030-43-5). This reagent is corrosive and reacts violently with water, necessitating strict

adherence to the following guidelines to ensure personnel safety and experimental integrity.

Hazard Summary
Chloro(diisopropylamino)methoxyphosphine is a corrosive liquid that causes severe skin

burns and eye damage. It is also highly reactive with water and moisture, which can lead to the

release of toxic and flammable gases. Inhalation of its vapors or mists can cause respiratory

irritation.

Personal Protective Equipment (PPE)
All personnel must be thoroughly trained in the proper use and limitations of their PPE. The

following table summarizes the mandatory PPE for handling this reagent.
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Protection Type Required Equipment
Key Specifications & Best

Practices

Eye & Face Protection
Chemical Splash Goggles &

Full-Face Shield

Goggles must be tightly fitting.

A full-face shield must be worn

over the goggles to protect

against splashes. Contact

lenses should not be worn.

Skin & Body Protection

Chemical-Resistant Gloves

(Double-Gloving

Recommended)

Use nitrile or neoprene gloves.

Inspect gloves for any signs of

degradation or puncture before

and during use. Change

gloves immediately if

contamination is suspected.

Flame-Resistant (FR)

Laboratory Coat

An FR lab coat must be worn

over 100% cotton clothing.

Synthetic fabrics should be

avoided. The lab coat must be

fully buttoned.

Full-Length Pants & Closed-

Toe Shoes

Pants and shoes must cover

the legs and the entire foot to

prevent any skin exposure.

Respiratory Protection NIOSH-Approved Respirator

A full-face respirator with an

appropriate acid gas/organic

vapor cartridge is required if

there is a potential for

exposure outside of a certified

chemical fume hood. All

respirator use requires a

formal respiratory protection

program, including fit-testing

and medical evaluation.

Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All operations involving Chloro(diisopropylamino)methoxyphosphine must be conducted

within a certified chemical fume hood or a glove box with an inert atmosphere (e.g., nitrogen or

argon). An emergency eyewash station and safety shower must be readily accessible.

Preparation and Engineering Controls:

Ensure the chemical fume hood or glove box is functioning correctly with adequate airflow

and is free of moisture.

All glassware and equipment must be oven-dried and cooled under a stream of inert gas

before use.

Remove all water, flammable materials, and ignition sources from the immediate work area.

Have spill control materials (e.g., dry sand, powdered lime, or a commercial water-reactive

spill kit) and a Class D dry powder fire extinguisher readily available.

Operational Workflow:
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Workflow for Handling Chloro(diisopropylamino)methoxyphosphine

Preparation

Handling

Cleanup & Disposal

Emergency

Don appropriate PPE

Verify fume hood/glove box functionality

Ensure all glassware is dry

Prepare spill kit and extinguisher

Establish inert atmosphere

Transfer reagent using syringe/cannula

Perform reaction under inert conditionsSpill Personal Exposure

Quench residual reagent and contaminated equipment

Collect waste in a labeled, sealed container

Dispose of as hazardous waste

Follow spill cleanup protocol Follow first aid measures
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Disposal Pathway for Chloro(diisopropylamino)methoxyphosphine Waste

Waste Generation
(Residual Reagent, Contaminated Materials)

Quench Residual Reagent
(Under Inert Atmosphere)

Collect Solid Waste
(Contaminated Absorbents, PPE)Neutralize Quenched Solution

Collect Liquid Waste
(Neutralized Solution)

Label and Seal Waste Containers

Dispose via Institutional
Hazardous Waste Program
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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